2-{[2-({3-Methyl-2-[(4-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]methyl}benzonitrile

• Molecular Formula: C26H21N3O2S
• Molecular Weight: 439.5 g/mol
• IUPAC Name: 2-[[2-[(Z)-[3-methyl-2-(4-methylphenyl)imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl]phenoxy]methyl]benzonitrile
• InChI: InChI=1S/C26H21N3O2S/c1-18-11-13-22(14-12-18)28-26-29(2)25(30)24(32-26)15-19-7-5-6-10-23(19)31-17-21-9-4-3-8-20(21)16-27/h3-15H,17H2,1-2H3/b24-15-,28-26?
• InChI Key: PAYRFYHAYXRJCI-HOOGSHDOSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)N=C2N(C(=O)/C(=C/C3=CC=CC=C3OCC4=CC=CC=C4C#N)/S2)C
• SMILES: CC1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC=CC=C3OCC4=CC=CC=C4C#N)S2)C

Description

2-{[2-({3-Methyl-2-[(4-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]methyl}benzonitrile is a chemical compound that has been widely used in scientific research. It is a thiazolidine derivative that has been synthesized using various methods. This compound has been found to have a wide range of biological activities, making it a valuable tool for researchers in the fields of medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 2-{[2-({3-Methyl-2-[(4-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]methyl}benzonitrile is not fully understood. However, it has been proposed that this compound exerts its biological effects by modulating various signaling pathways involved in inflammation, cell proliferation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to inhibit the activity of various enzymes involved in inflammation, such as cyclooxygenase-2 and lipoxygenase. This compound has also been shown to induce apoptosis in cancer cells and inhibit their proliferation. In addition, it has been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-{[2-({3-Methyl-2-[(4-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]methyl}benzonitrile in lab experiments is its potent biological activity. This compound has been found to exhibit a wide range of effects, making it a valuable tool for researchers in various fields. However, one of the limitations of using this compound is its relatively complex synthesis method, which may limit its availability and use in certain labs.

Future Directions

There are several future directions for research on 2-{[2-({3-Methyl-2-[(4-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]methyl}benzonitrile. One area of research is the development of more efficient and cost-effective synthesis methods for this compound. Another area of research is the investigation of its potential use in the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand its mechanism of action and to explore its potential use in other disease conditions.

Synthesis Methods

The synthesis of 2-{[2-({3-Methyl-2-[(4-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]methyl}benzonitrile has been achieved through various methods. One of the most commonly used methods involves the reaction of 2-chloromethyl-4'-methylbiphenyl with 3-methyl-2-thioxo-4-thiazolidinone in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 4-cyanobenzyl chloride to yield the final product.

Scientific Research Applications

2-{[2-({3-Methyl-2-[(4-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]methyl}benzonitrile has been extensively used in scientific research due to its diverse biological activities. It has been found to exhibit potent anti-inflammatory, anti-cancer, and anti-diabetic properties. This compound has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.